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Compound of Interest

Compound Name: 1,1,3-Trichloropropene

Cat. No.: B110787

An In-Depth Technical Guide to 1,1,3-Trichloropropene

Abstract

This technical guide provides a comprehensive overview of 1,1,3-trichloropropene (CAS No:
2567-14-8), a significant chlorinated alkene in industrial and research settings. The document
delineates its fundamental molecular characteristics, including its chemical formula and
molecular weight, and delves into its physicochemical properties, synthesis methodologies, key
applications, and analytical procedures. Furthermore, this guide addresses the critical safety
and toxicological aspects associated with its handling and use. Designed for researchers,
chemists, and professionals in drug development and chemical manufacturing, this paper
synthesizes technical data with practical insights to serve as an authoritative resource on this
compound.

Molecular Identity and Physicochemical Properties

1,1,3-Trichloropropene is a chlorinated derivative of propene. Its identity is established by a
unigue combination of identifiers and properties that are crucial for its application and handling
in a laboratory or industrial context.

The molecular formula of 1,1,3-trichloropropene is CsHsCls.[1][2][3][4] This formula dictates
its elemental composition and is the foundation for its molecular weight. The molecular weight
is calculated to be approximately 145.41 g/mol .[2][3][5]
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Table 1: Core Identifiers for 1,1,3-Trichloropropene

Identifier Value Source(s)
IUPAC Name 1,1,3-trichloroprop-1-ene [31[5]
Molecular Formula CsHsCls [1112][31[4]
Molecular Weight 145.41 g/mol [21[31[5]
CAS Number 2567-14-8 [21[31[4]

Canonical SMILES

c(c=c(cnencl

[5]

InChl

InChl=1S/C3H3CI3/c4-2-1-
3(5)6/h1H,2H2

[2](5]

Synonyms

1,1,3-Trichloro-1-propene, 3,3-
Dichloroallyl chloride, 1,3,3-
Trichloro-2-propene

[2](6]

The physical characteristics of 1,1,3-trichloropropene define its behavior under various

conditions and are essential for designing experimental and industrial processes. Itis a

colorless liquid with a distinct odor.[1] Its solubility profile is typical for a halogenated organic

compound: it is insoluble in water but soluble in common organic solvents like ethanol, ether,

and benzene.[1]

Table 2: Physicochemical Properties of 1,1,3-Trichloropropene
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Property Value Source(s)
Appearance Colorless liquid [1][5]
Boiling Point ~131.5 °C at 760 mmHg [51[7]
Density ~1.37 g/cm?3 [41[5]
Flash Point 48.9 °C [415]

. Insoluble in water; Soluble in
Solubility ] [1]
organic solvents

Vapor Pressure 11.3 mmHg at 25 °C [4]

Synthesis and Manufacturing Pathways

The industrial production of 1,1,3-trichloropropene is achieved through several synthetic
routes. The choice of a specific pathway is often dictated by the availability of starting
materials, desired purity, and economic feasibility. A predominant method involves the
dehydrochlorination of 1,1,1,3-tetrachloropropane.[8][9]

This reaction is typically carried out by treating 1,1,1,3-tetrachloropropane with an alkali, such
as an aqueous solution of sodium hydroxide or potassium hydroxide, which facilitates the
elimination of a hydrogen chloride (HCI) molecule.[9][10] The reaction temperature is a critical
parameter, with temperatures of 85°C or higher favoring higher conversion and selectivity.[9]
The starting material, 1,1,1,3-tetrachloropropane, is itself commonly synthesized via the
addition reaction of carbon tetrachloride to ethylene.[8][9]

Other reported methods for synthesizing 1,1,3-trichloropropene include the chlorination of
1,3-dichloropropane or the reaction of chloropropene with chlorine at elevated temperatures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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